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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247 Get Quote

A comprehensive investigation into the chemical identity of C.I. 60756 has revealed significant

ambiguity and a lack of consensus in publicly accessible scientific and chemical databases.

Due to conflicting information regarding its IUPAC name, CAS number, and chemical structure,

a definitive profile of this substance cannot be provided at this time.

For researchers, scientists, and drug development professionals, the precise identification of a

chemical compound is the foundational step for any further investigation. However, in the case

of C.I. 60756, initial searches have uncovered multiple, non-congruent chemical entities

associated with this Colour Index number. This discrepancy prevents the accurate compilation

of the in-depth technical guide requested.

One set of data points to C.I. 60756 being synonymous with Vat Violet 1, with a corresponding

CAS number of 1324-55-6 and a molecular formula of C₃₄H₁₄Cl₂O₂. Conversely, other sources

associate a structurally related name, 6,15-Dihydro-5,9,14,18-anthrazinetetrone, with the

synonym Pigment Blue 60 and the CAS number 81-77-6, having a molecular formula of

C₂₈H₁₄N₂O₄. Further complicating the matter, databases also list compounds with similar

names, such as 6,15-Dihydroanthrazine-5,9,14,18-tetrol, each with distinct CAS numbers and

molecular formulas.

This lack of a single, verifiable identity for C.I. 60756 makes it impossible to proceed with the

subsequent requirements of the requested technical guide, which include the summarization of

quantitative data, detailing of experimental protocols, and the creation of diagrams for signaling

pathways or experimental workflows. Providing such information without a confirmed chemical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b082247?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


identity would be scientifically unsound and could lead to significant errors in research and

development.

Given the critical nature of accurate chemical identification, it is recommended that any party

seeking to work with C.I. 60756 consult the official Colour Index International™ database. This

resource, jointly maintained by the Society of Dyers and Colourists (SDC) and the American

Association of Textile Chemists and Colorists (AATCC), is the authoritative international

reference for colorants and should be considered the primary source for resolving such

ambiguities. Access to this database is typically available through subscription.

Until a definitive and singular chemical identity for C.I. 60756 is established through an

authoritative source, any attempt to compile a comprehensive technical profile would be

premature and speculative.

To cite this document: BenchChem. [Definitive Chemical Identity of C.I. 60756 Remains
Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082247#iupac-name-and-synonyms-for-c-i-60756]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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